3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid

• Molecular Formula: C19H29NO4
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2,2-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-propan-2-ylphenyl)propanoic acid
• InChI: InChI=1S/C19H29NO4/c1-12(2)13-8-10-14(11-9-13)15(19(6,7)16(21)22)20-17(23)24-18(3,4)5/h8-12,15H,1-7H3,(H,20,23)(H,21,22)
• InChI Key: RQFDCQNQRTWROR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(C(C)(C)C(=O)O)NC(=O)OC(C)(C)C

Description

3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid is a synthetic amino acid derivative featuring:

• A tert-butoxycarbonyl (Boc) protecting group on the amino moiety.
• A 4-isopropylphenyl substituent on the β-carbon.
• 2,2-Dimethyl substitution on the α-carbon adjacent to the carboxylic acid group.

This compound is structurally tailored for applications in peptide synthesis, drug delivery, and enzyme inhibition, leveraging the Boc group for reversible amine protection and the bulky isopropylphenyl group for steric or hydrophobic interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid typically involves multiple steps. One common method starts with the protection of the amine group using tert-butoxycarbonyl chloride in the presence of a base such as triethylamine. This is followed by the introduction of the phenyl group through a Friedel-Crafts alkylation reaction. The final step involves the addition of the propanoic acid moiety through a Grignard reaction or similar organometallic coupling reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the tert-butoxycarbonyl group, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various Boc-protected derivatives.

Scientific Research Applications

3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid involves its interaction with specific molecular targets. The Boc group protects the amine functionality, allowing selective reactions to occur at other sites of the molecule. This selective reactivity is crucial for its use in organic synthesis and drug development.

Comparison with Similar Compounds

Structural Analog Overview

The compound belongs to a family of Boc-protected β-substituted propanoic acids. Key analogs and their distinguishing features are summarized below:

Table 1: Structural Comparison of Key Analogs

Compound Name	Substituents	Key Differences	Reference
3-{[(tert-Butoxy)carbonyl]amino}-3-phenylpropanoic acid	β-phenyl, no α-methyl	Lacks α-dimethyl and 4-isopropylphenyl groups
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid	α-methyl, no β-aryl	Simpler structure; lacks aromatic substitution
3-[[(tert-Butoxy)carbonyl]amino]-2-[(4-fluorophenyl)methyl]propanoic acid	4-fluorobenzyl	Fluorine substitution alters electronic properties
(S)-2-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid	4-methoxyphenyl	Methoxy group increases polarity vs. isopropyl
3-[4-(propan-2-yl)phenoxy]propanoic acid	4-isopropylphenoxy	Phenoxy linkage vs. direct phenyl attachment

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound	Molecular Weight	logP (Predicted)	Solubility	Key Influences
Target Compound	~335.4*	~3.8 (highly hydrophobic)	Low in water	4-Isopropylphenyl and Boc group
3-((Boc)amino)-2-methylpropanoic acid	203.24	~1.5	Moderate	Smaller substituents
3-(Boc-amino)-3-phenylpropanoic acid	279.3	~2.9	Low	Phenyl hydrophobicity
3-(4-Methoxyphenyl) analog	295.3	~2.2	Moderate	Methoxy polarity

*Estimated based on structural formula.

Key Observations :

• The target compound exhibits the highest hydrophobicity (logP ~3.8) due to the 4-isopropylphenyl and α-dimethyl groups , enhancing membrane permeability but reducing aqueous solubility.
• Analogs with polar substituents (e.g., methoxy or fluorine) show improved solubility but lower logP .